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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1683958 Get Quote

Introduction

(R)-CCG-1423 is a potent and specific small-molecule inhibitor of the RhoA/C-mediated gene

transcription pathway.[1][2] This pathway, involving the transcriptional co-activator

megakaryoblastic leukemia 1 (MKL1) and the serum response factor (SRF), is implicated in the

progression and metastasis of various cancers, including prostate cancer.[1][3] In PC-3

prostate cancer cells, a line derived from a bone metastasis, the Rho pathway is a key driver of

invasive behavior.[1][3] (R)-CCG-1423 acts downstream of RhoA and RhoC, targeting the

MKL1/SRF-dependent transcriptional activation to inhibit cancer cell functions like proliferation,

survival, and invasion.[3][4] These notes provide detailed protocols and quantitative data for the

application of (R)-CCG-1423 in PC-3 cell-based assays.

Mechanism of Action

Lysophosphatidic acid (LPA) and other mitogens can activate G protein-coupled receptors

(GPCRs), leading to the activation of Gα12/13 proteins.[2][4] This in turn activates RhoA and

RhoC GTPases. Activated Rho stimulates the polymerization of actin, which releases the

transcriptional co-activator MKL1 (also known as MRTF-A) to translocate to the nucleus. In the

nucleus, MKL1 complexes with SRF to drive the transcription of genes associated with cell

proliferation, migration, and invasion.[3] (R)-CCG-1423 disrupts this cascade by inhibiting the

transcriptional activity of the MKL1/SRF complex.[3][4]
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Preparation Experiment Analysis

1. Culture PC-3 Cells 2. Seed Cells
for Assay

3. Serum Starve
(if required)

4. Treat with
(R)-CCG-1423

5. Stimulate
(e.g., LPA) 6. Incubate 7. Perform Assay

(e.g., Invasion, Viability) 8. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1683958?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683958?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2076-3905/5/2/13
https://pmc.ncbi.nlm.nih.gov/articles/PMC2818594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2818594/
https://pubmed.ncbi.nlm.nih.gov/17699722/
https://pubmed.ncbi.nlm.nih.gov/17699722/
https://aacrjournals.org/mct/article/6/8/2249/235208/CCG-1423-a-small-molecule-inhibitor-of-RhoA
https://www.benchchem.com/product/b1683958#r-ccg-1423-treatment-of-pc-3-prostate-cancer-cells
https://www.benchchem.com/product/b1683958#r-ccg-1423-treatment-of-pc-3-prostate-cancer-cells
https://www.benchchem.com/product/b1683958#r-ccg-1423-treatment-of-pc-3-prostate-cancer-cells
https://www.benchchem.com/product/b1683958#r-ccg-1423-treatment-of-pc-3-prostate-cancer-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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